Cas no 137234-89-0 (Propanedioic acid, 2-(2-chloro-5-fluoro-4-pyrimidinyl)-2-methyl-, 1,3-diethyl ester)

• Product Name: Propanedioic acid, 2-(2-chloro-5-fluoro-4-pyrimidinyl)-2-methyl-, 1,3-diethyl ester
• CAS No: 137234-89-0
• MF: C₁₂H₁₄ClFN₂O₄
• MW: 304.701965808868
• CID: 2125971
• Update Time: 2023-11-19

Propanedioic acid, 2-(2-chloro-5-fluoro-4-pyrimidinyl)-2-methyl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(2-chloro-5-fluoropyrimidin-4-yl)-2-methylmalonate
• PGSWAZSQFYMIAU-UHFFFAOYSA-N
• CID 86725111
• Propanedioic acid, 2-(2-chloro-5-fluoro-4-pyrimidinyl)-2-methyl-, 1,3-diethyl ester

• Inchi： 1S/C12H14ClFN2O4/c1-4-19-9(17)12(3,10(18)20-5-2)8-7(14)6-15-11(13)16-8/h6H,4-5H2,1-3H3
• InChI Key： PGSWAZSQFYMIAU-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C(C(=O)OCC)(C(=O)OCC)C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 351
• Topological Polar Surface Area: 78.4

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 402.1±40.0 °C(Predicted)
• pka: -2.65±0.29(Predicted)